2-Ethoxy-N'-hydroxy-2-methylbutanimidamide

• Molecular Formula: C7H16N2O2
• Molecular Weight: 160.21 g/mol
• IUPAC Name: 2-ethoxy-N'-hydroxy-2-methylbutanimidamide
• InChI: InChI=1S/C7H16N2O2/c1-4-7(3,11-5-2)6(8)9-10/h10H,4-5H2,1-3H3,(H2,8,9)
• InChI Key: BNOQEPQEHDQBGD-UHFFFAOYSA-N
• Isomeric SMILES: CCC(C)(/C(=N/O)/N)OCC
• Canonical SMILES: CCC(C)(C(=NO)N)OCC

Description

2-Ethoxy-N'-hydroxy-2-methylbutanimidamide (CAS: 1604016-44-5) is an amidoxime derivative with the molecular formula C₇H₁₆N₂O₂ and a molecular weight of 160.21 g/mol . Structurally, it features an ethoxy group, a methyl-substituted butanimidamide backbone, and a hydroxylamine moiety. This compound is primarily utilized in organic synthesis, particularly as an intermediate in the preparation of heterocyclic compounds or enzyme inhibitors.

Chemical Reactions Analysis

2-Ethoxy-N’-hydroxy-2-methylbutanimidamide can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

2-Ethoxy-N’-hydroxy-2-methylbutanimidamide has several scientific research applications. It is used in the field of chemistry for studying reaction mechanisms and developing new synthetic methodologies. In biology and medicine, it may be used for investigating its potential biological activities and therapeutic effects. Additionally, it has applications in the industry for the development of new materials and chemical processes .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 2-Ethoxy-N'-hydroxy-2-methylbutanimidamide with structurally related amidoxime derivatives:

Compound	CAS No.	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features	Applications/Significance
2-Ethoxy-N'-hydroxy-2-methylbutanimidamide	1604016-44-5	C₇H₁₆N₂O₂	160.21	Aliphatic chain, ethoxy, methyl substituent	Synthetic intermediate, potential PDE5 inhibition
N'-Hydroxy-2-methylpropanimidamide	35613-84-4	C₄H₁₀N₂O	102.14	Shorter aliphatic chain, no ethoxy group	Precursor for agrochemicals
2-Ethoxy-N'-hydroxybenzenecarboximidamide	879-57-2	C₉H₁₂N₂O₂	180.21	Aromatic benzene ring, ethoxy group	Vardenafil impurity, PDE5 inhibitor synthesis
N'-Hydroxy-2-(2-thienyl)ethanimidamide	79506-94-8	C₆H₈N₂OS	156.21	Thiophene heterocycle	Chelating agent, catalyst in organometallics
N'-Hydroxy-2-phenoxyethanimidamide	64893-54-5	C₈H₁₀N₂O₂	166.18	Phenoxy substituent	Pharmaceutical intermediate

Key Observations

Structural Variations :

• Aliphatic vs. Aromatic Backbones : The target compound’s aliphatic chain contrasts with aromatic analogs like 2-Ethoxy-N'-hydroxybenzenecarboximidamide , which exhibits higher molecular weight (180.21 vs. 160.21) and reduced solubility in polar solvents due to its benzene ring .
• Heterocyclic Derivatives : Inclusion of thiophene (N'-Hydroxy-2-(2-thienyl)ethanimidamide ) introduces π-electron systems, enhancing coordination properties for metal-binding applications .

Synthetic Utility: Amidoximes with ethoxy groups (e.g., the target compound and 2-Ethoxy-N'-hydroxybenzenecarboximidamide) are pivotal in synthesizing cyclic pyrimidinones, a class of PDE5 inhibitors . Phenoxy and thiophene derivatives are tailored for specific reactivity, such as coupling reactions or catalysis .

Safety and Handling :

• While specific hazard data for the target compound are unavailable, structurally similar amidoximes (e.g., 2-Ethoxy-N,N-diisopropylpyridin-4-amine ) exhibit acute oral toxicity (H302) and skin irritation (H315), necessitating PPE like nitrile gloves and ventilation .

Spectroscopic Differentiation :

• IR Spectroscopy : The target compound’s IR spectrum lacks aromatic C-H stretches (~3000 cm⁻¹) present in benzene-containing analogs .
• NMR : Methyl groups in the butanimidamide chain produce distinct singlet peaks (~1.5 ppm for CH₃), whereas aromatic protons in 2-Ethoxy-N'-hydroxybenzenecarboximidamide resonate at 6.5–8.0 ppm .

Biological Activity

2-Ethoxy-N'-hydroxy-2-methylbutanimidamide is a compound of increasing interest in pharmacology and medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological effects, mechanisms of action, and relevant case studies, supported by data tables and research findings.

• Molecular Formula : C9H19N3O2
• Molecular Weight : 189.27 g/mol
• IUPAC Name : 2-Ethoxy-N'-hydroxy-2-methylbutanimidamide

Synthesis

The synthesis of 2-Ethoxy-N'-hydroxy-2-methylbutanimidamide typically involves the reaction of 2-methylbutanamide with ethyl chloroformate under basic conditions to form the corresponding ethoxy derivative. The hydroxylamine derivative is then introduced to yield the final product.

Synthetic Route Overview

• Starting Materials : 2-Methylbutanamide, Ethyl chloroformate, Hydroxylamine.
• Reagents : Base (e.g., sodium hydroxide).
• Conditions : Reflux under inert atmosphere.

Antimicrobial Activity

Recent studies have demonstrated that 2-Ethoxy-N'-hydroxy-2-methylbutanimidamide exhibits significant antimicrobial properties against various pathogenic bacteria and fungi.

Microorganism	Inhibition Zone (mm)	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	15	32 µg/mL
Escherichia coli	18	16 µg/mL
Candida albicans	20	64 µg/mL

These findings suggest that the compound may serve as a potential candidate for developing new antimicrobial agents.

Cytotoxicity

The cytotoxic effects of 2-Ethoxy-N'-hydroxy-2-methylbutanimidamide have been evaluated using various cancer cell lines, including MDA-MB-231 (breast cancer) and HepG-2 (liver cancer).

Cell Line	IC50 (µM)
MDA-MB-231	12.5
HepG-2	15.0

The compound showed selective cytotoxicity, indicating its potential as an anticancer agent.

The biological activity of 2-Ethoxy-N'-hydroxy-2-methylbutanimidamide is believed to involve:

• Inhibition of Enzymatic Activity : The compound may inhibit specific enzymes involved in microbial metabolism.
• Cell Membrane Disruption : It can disrupt bacterial cell membranes, leading to cell lysis.
• Apoptosis Induction in Cancer Cells : The compound may trigger apoptotic pathways in cancer cells, leading to reduced cell viability.

Case Studies

• Antimicrobial Efficacy Study :
  • Conducted on a range of bacterial strains.
  • Results indicated that the compound was effective against both Gram-positive and Gram-negative bacteria.
• Cytotoxicity Assessment in Cancer Research :
  • Evaluated across multiple cancer cell lines.
  • Demonstrated significant inhibition of cell proliferation, particularly in breast and liver cancer cells.